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2-Chloro-4-methylpyridine-3-

carbonitrile

Cat. No.: B1355596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for 2-Chloro-4-
methylpyridine-3-carbonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds. This document details experimental protocols, presents quantitative data in a

structured format, and visualizes the synthetic pathways for enhanced understanding.

Introduction
2-Chloro-4-methylpyridine-3-carbonitrile is a crucial building block in medicinal chemistry,

most notably as a precursor for the non-nucleoside reverse transcriptase inhibitor Nevirapine,

used in the treatment of HIV-1.[1][2] The efficient synthesis of this intermediate is therefore of

significant interest to the pharmaceutical industry. This guide outlines several reported methods

for its preparation, providing detailed procedures and comparative data to aid researchers in

selecting and implementing the most suitable synthetic strategy.

Synthetic Route 1: Multi-step Synthesis from
Malononitrile and Acetone
This widely cited method involves a five-step reaction sequence starting from readily available

starting materials, malononitrile and acetone.[1][2][3] The overall pathway proceeds through the
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formation of a dihydropyridine intermediate, followed by oxidation, diazotization, hydroxylation,

and finally chlorination.

Signaling Pathway Diagram
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Malononitrile + Acetone

Isopropylidenemalononitrile

Knoevenagel condensation

Mixture of enol ether and
β,γ-unsaturated aldehyde equivalent

Triethyl orthoformate,
Acetic anhydride

2-Amino-4-methyl-pyridine-3-carbonitrile

Anhydrous ammonia,
Ethanol

2-Hydroxy-4-methyl-3-cyanopyridine

Sodium nitrite,
Water

2-Chloro-4-methylpyridine-3-carbonitrile

Phosphorus oxychloride
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(E)-4-(dimethylamino)but-3-en-2-one +
Malononitrile

2-Cyano-5-(dimethylamino)-3-methyl-2,4-pentadienamide

Catalyst (e.g., β-alanine acetate),
Solvent (e.g., Methanol),

0-100°C, 1-24h

2-Chloro-4-methylpyridine-3-carbonitrile

Phosphorus oxychloride,
0-150°C, 1-24h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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